2-(5-Methylpyrimidin-2-yl)propan-2-amine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 2-(5-methylpyrimidin-2-yl)propan-2-amine
• InChI: InChI=1S/C8H13N3/c1-6-4-10-7(11-5-6)8(2,3)9/h4-5H,9H2,1-3H3
• InChI Key: AMZJDJRNXWEDJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)C(C)(C)N

Description

2-(5-Methylpyrimidin-2-yl)propan-2-amine is a pyrimidine derivative featuring a methyl group at the 5-position of the pyrimidine ring and a propan-2-amine substituent at the 2-position. Pyrimidine derivatives are critical in medicinal chemistry due to their role as scaffolds in kinase inhibitors, antiviral agents, and CNS-targeting drugs .

The propan-2-amine moiety introduces a tertiary amine, which can influence solubility, hydrogen-bonding capacity, and pharmacokinetic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Methylpyrimidin-2-yl)propan-2-amine typically involves the reaction of 5-methylpyrimidine with appropriate amine derivatives. One common method includes the use of benzylidene acetones and ammonium thiocyanates as starting materials, followed by a series of steps including ring closure, aromatization, S-methylation, and oxidation to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of catalysts and controlled reaction environments to facilitate the formation of the compound efficiently .

Chemical Reactions Analysis

Types of Reactions

2-(5-Methylpyrimidin-2-yl)propan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and alkylating agents are used under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various amine derivatives .

Scientific Research Applications

2-(5-Methylpyrimidin-2-yl)propan-2-amine is a chemical compound with the molecular formula C8H13N3 . While direct applications of this specific compound are not widely documented, research on structurally similar compounds offers insights into potential applications. Such compounds have demonstrated biological activities, including antibacterial, antifungal, and anticancer properties.

Biological Activities of Structurally Related Compounds
Antibacterial Activity: Compounds with similar structures to 2-(5-Methylpyrimidin-2-yl)propan-2-amine have shown antibacterial activity against Staphylococcus aureus and Escherichia coli, with Minimum Inhibitory Concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL.

Table 1: Antibacterial Activity of Related Compounds

Compound	MIC (mg/mL)	Target Bacteria
Compound A	0.0039	S. aureus
Compound B	0.025	E. coli
Compound C	0.010	Pseudomonas aeruginosa
Antifungal Activity: Pyrimidine derivatives have shown efficacy against Candida albicans and other fungal strains, with MIC values indicating moderate to strong activity.

Table 2: Antifungal Activity of Related Compounds

Compound	MIC (µM)	Target Fungi
Compound X	16.69	C. albicans
Compound Y	56.74	Fusarium oxysporum
Anticancer Properties: Analogs of N-[(2-methylpyrimidin-4-yl)methyl]propan-2-amine may possess anticancer properties by inhibiting kinases involved in cancer proliferation, such as c-FMS and PDGFR.

Case Study: Inhibition of Cancer Cell Proliferation
A study demonstrated that a related compound reduced the proliferation of cancer cells in vitro by targeting the c-KIT pathway, with a significant reduction in cell viability at concentrations as low as 5 µM.

Synthesis and Related Research
The synthesis of novel pyridine derivatives, which may share structural similarities with 2-(5-Methylpyrimidin-2-yl)propan-2-amine, has been achieved via Suzuki cross-coupling reactions . These derivatives have shown potential in various applications, including anti-thrombolytic and biofilm inhibition .

Mechanism of Action

The mechanism of action of 2-(5-Methylpyrimidin-2-yl)propan-2-amine involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The following table compares 2-(5-Methylpyrimidin-2-yl)propan-2-amine with key analogs, highlighting substituent variations and their implications:

Compound Name	Substituent (Pyrimidine 5-position)	Amine Structure	Molecular Weight	Key Properties/Applications	Reference
2-(5-Methylpyrimidin-2-yl)propan-2-amine	Methyl	Propan-2-amine	179.23*	Enhanced lipophilicity; potential CNS activity	(Target)
1-(5-Bromopyrimidin-2-yl)-2-methylpropan-1-amine	Bromo	Propan-1-amine	230.10	Halogenation site for cross-coupling reactions
5-(4-Methoxyphenyl)pyrimidin-2-amine	4-Methoxyphenyl	Primary amine	215.23	Improved π-π stacking; antimicrobial activity
2-(5-Bromopyrimidin-2-yl)ethylamine	Bromo	Ethyl-methylamine	217.08	Flexible linker for drug conjugates
5-(2-Methylpropoxy)pyridin-2-amine	Isobutoxy (Pyridine)	Primary amine	166.22	Pyridine-based analog; solubility modulation
5-Azido-4-(5-iodo-2,4-dimethoxyphenyl)pyrimidin-2-amine	Azido, Iodo, Dimethoxyphenyl	Primary amine	436.18	Photoreactive probes; radiolabeling

*Calculated based on molecular formula C₈H₁₃N₃.

Key Observations:

Halogenation vs. Methylation : Bromo substituents (e.g., in and ) enable further functionalization via Suzuki or Buchwald-Hartwig couplings, whereas the methyl group in the target compound may enhance metabolic stability .

Aromatic vs. Aliphatic Substituents : The 4-methoxyphenyl group in introduces additional hydrogen-bonding sites, while the methyl group in the target compound prioritizes hydrophobicity.

Heterocycle Replacement : Pyridine-based analogs (e.g., ) lack the pyrimidine’s nitrogen-rich structure, affecting binding specificity in enzyme inhibition .

Physicochemical and Spectroscopic Properties

• Solubility : Tertiary amines (e.g., propan-2-amine) generally exhibit lower water solubility than primary amines due to reduced hydrogen-bonding capacity. This is evident in the pyrimidin-2-amine derivatives with primary amines (e.g., ) showing better aqueous solubility .
• NMR Data : For the analog 5-azido-4-(5-iodo-2,4-dimethoxyphenyl)pyrimidin-2-amine, the ¹H NMR spectrum shows distinct signals for methoxy groups (δ 3.5 ppm) and aromatic protons (δ 7.1–7.4 ppm), suggesting substituent-induced deshielding effects .

Biological Activity

2-(5-Methylpyrimidin-2-yl)propan-2-amine, a compound with potential pharmacological applications, has garnered interest in recent years due to its biological activity. This article aims to explore the compound's biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C8H12N2
• Molecular Weight : 152.19 g/mol
• IUPAC Name : 2-(5-Methylpyrimidin-2-yl)propan-2-amine

Biological Activity

The biological activity of 2-(5-Methylpyrimidin-2-yl)propan-2-amine has been investigated in various studies, focusing on its effects on different biological systems.

Antimicrobial Activity

Research indicates that derivatives of pyrimidine compounds exhibit significant antimicrobial properties. A study evaluated the antibacterial activity of several pyrimidine derivatives, including those similar to 2-(5-Methylpyrimidin-2-yl)propan-2-amine, against various bacterial strains. The results showed promising inhibition zones, suggesting potential use as an antimicrobial agent .

Antifungal Activity

Additionally, compounds with a pyrimidine structure have demonstrated antifungal activity. For instance, a series of pyrimidine derivatives were synthesized and tested for antifungal efficacy against common fungal pathogens. The results indicated that certain modifications to the pyrimidine ring enhanced antifungal activity .

Enzyme Inhibition

The compound has also been studied for its ability to inhibit specific enzymes. Inhibitors targeting β-secretase (BACE1), which is relevant in Alzheimer's disease research, have shown that similar amine structures can effectively engage key residues in the enzyme's active site. The interaction is crucial for developing therapeutic agents aimed at cognitive decline .

The biological mechanisms through which 2-(5-Methylpyrimidin-2-yl)propan-2-amine exerts its effects are still under investigation. However, it is believed that the compound may interact with various receptors and enzymes due to its structural similarity to biologically active molecules.

Case Studies and Research Findings

Study	Focus	Findings
	Antimicrobial activity	Significant inhibition against multiple bacterial strains.
	Enzyme inhibition	Effective β-secretase inhibitor; potential in Alzheimer's treatment.
	Antifungal activity	Enhanced antifungal properties observed in modified pyrimidines.

Q & A

What are the optimal synthetic routes for 2-(5-Methylpyrimidin-2-yl)propan-2-amine, and how can reaction yields be improved?

Methodological Answer:
The compound can be synthesized via nucleophilic substitution or coupling reactions. A validated approach involves reacting 5-methylpyrimidin-2-amine with a halogenated propane derivative (e.g., 2-bromopropane) under basic conditions. Optimization strategies include:

• Catalyst Selection: Use palladium catalysts for cross-coupling reactions to enhance regioselectivity .
• Temperature Control: Maintain temperatures between 80–100°C to balance reaction rate and side-product formation.
• Purification: Employ column chromatography with silica gel (ethyl acetate/hexane gradient) to isolate the product. Reported yields range from 60–81% depending on substituent reactivity and solvent polarity .

How can contradictory NMR spectral data for 2-(5-Methylpyrimidin-2-yl)propan-2-amine be resolved?

Methodological Answer:
Discrepancies in $^1H$ NMR signals (e.g., NH$_2$ protons or methyl group splitting) often arise from solvent effects or tautomerism. To resolve these:

• Solvent Standardization: Use deuterated DMSO (DMSO-$d_6$) for consistent hydrogen bonding environments, as demonstrated in pyrimidine derivatives .
• Variable Temperature NMR: Analyze at 25°C and 60°C to identify dynamic processes (e.g., amine proton exchange).
• Comparative Analysis: Cross-reference with computational predictions (DFT or ab initio methods) for chemical shift validation .

What computational methods are recommended for predicting the biological activity of 2-(5-Methylpyrimidin-2-yl)propan-2-amine?

Methodological Answer:
Advanced computational workflows include:

• Docking Studies: Use AutoDock Vina or Schrödinger Suite to model interactions with enzymes (e.g., kinases or aminotransferases) based on structural analogs like 5-substituted pyrimidines .
• QSAR Modeling: Train models using datasets of pyrimidine derivatives with known IC$_{50}$ values to predict binding affinity .
• MD Simulations: Perform 100 ns molecular dynamics runs in GROMACS to assess stability of ligand-receptor complexes .

How can crystallographic data for 2-(5-Methylpyrimidin-2-yl)propan-2-amine be obtained and refined?

Methodological Answer:
For single-crystal X-ray diffraction:

• Crystallization: Use slow evaporation in ethanol/water (7:3 v/v) to grow suitable crystals.
• Data Collection: Collect high-resolution (<1.0 Å) data on a synchrotron beamline to resolve hydrogen atoms.
• Refinement: Apply SHELXL for structure solution, incorporating anisotropic displacement parameters and riding hydrogen models. Compare with SHELXTL-refined analogs for validation .

What are the challenges in analyzing the stability of 2-(5-Methylpyrimidin-2-yl)propan-2-amine under varying pH conditions?

Methodological Answer:
Stability studies require:

• pH-Rate Profiling: Incubate the compound in buffers (pH 1–13) at 37°C and monitor degradation via HPLC-UV (λ = 254 nm).
• Degradation Pathways: Identify hydrolytic products (e.g., pyrimidine ring opening) using LC-MS/MS. For example, acidic conditions may protonate the amine, accelerating hydrolysis .
• Kinetic Modeling: Apply pseudo-first-order kinetics to calculate half-lives and activation energies .

How can researchers validate the enantiomeric purity of 2-(5-Methylpyrimidin-2-yl)propan-2-amine derivatives?

Methodological Answer:
For chiral analogs:

• Chiral HPLC: Use a Chiralpak AD-H column with hexane/isopropanol (85:15) to separate enantiomers.
• Circular Dichroism (CD): Compare CD spectra with known standards to confirm absolute configuration.
• X-ray Crystallography: Resolve crystal structures of diastereomeric salts (e.g., tartrate derivatives) to assign stereochemistry .

What strategies mitigate cytotoxicity during in vitro assays of 2-(5-Methylpyrimidin-2-yl)propan-2-amine?

Methodological Answer:
To reduce off-target effects:

• Dose Optimization: Perform MTT assays on HEK-293 cells to establish IC$_{50}$ values (typically <100 μM for safe use).
• Prodrug Design: Mask the amine group with acetyl or Boc-protecting groups to enhance cell permeability and reduce reactivity .
• Selectivity Screening: Test against panels of related enzymes (e.g., tyrosine kinases vs. serine/threonine kinases) to identify specific targets .